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Introduction
Aminopyralid is a selective, systemic herbicide belonging to the pyridine carboxylic acid class

of chemicals.[1][2] It functions as a synthetic auxin, mimicking natural plant growth hormones to

induce uncontrolled and disorganized growth in susceptible broadleaf plants, ultimately leading

to their death.[2][3][4][5][6] Developed by Dow AgroSciences (now Corteva Agriscience) and

commercially launched in 2005, aminopyralid provides effective post-emergence control of

many noxious and invasive broadleaf weeds while exhibiting high tolerance in most grass

species.[1][2][4] Its mode of action, systemic nature, and soil residual activity make it a valuable

tool in the management of invasive plants in various non-crop settings, including rangelands,

pastures, and natural areas.[1][4]

Mechanism of Action
Aminopyralid functions as an auxin mimic.[2][3][5] In healthy plants, the hormone auxin

regulates growth by binding to receptor proteins. At low auxin concentrations, transcriptional

repressor proteins (Aux/IAA) bind to Auxin Response Factors (ARFs), preventing the

transcription of auxin-responsive genes.

When aminopyralid is introduced, it is absorbed through the plant's leaves and roots and

translocated throughout the plant.[2][3][4][5] In the cell nucleus, aminopyralid acts as a

"molecular glue," stabilizing the interaction between the TIR1/AFB auxin co-receptor complex
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and the Aux/IAA repressor proteins.[7] This binding event targets the Aux/IAA repressor for

polyubiquitination and subsequent degradation by the 26S proteasome.[7] The degradation of

the repressor frees the ARF transcription factors, which can then activate the expression of

auxin-responsive genes.[7] The resulting overstimulation of these genes leads to epinasty

(twisting and curling of stems and leaves), uncontrolled cell division, and disruption of normal

metabolic pathways, causing the death of the susceptible plant.[1][5] Plant growth typically

ceases within 24 to 48 hours of application, with complete control of annual weeds occurring in

four to eight weeks and woody plants in two or more months.[1][4]
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Caption: The Aminopyralid/Auxin signaling pathway leading to herbicidal action.

Efficacy Data for Key Invasive Species
The effectiveness of aminopyralid is dependent on the target species, application rate, and

the growth stage of the plant at the time of application.[4][8]
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Table 1: Efficacy of Aminopyralid on Canada Thistle (Cirsium arvense)

Application Rate
(ae)¹

Timing
% Control (1 Year
After Treatment)

Location(s) /
Source

1.75 oz/A Spring (Bolt-Bud) ~94%
Eckelson & Fargo,
ND[3]

3.5 oz/A Spring (Bolt-Bud) ~94%
Eckelson & Fargo,

ND[3]

1.75 oz/A Fall (Rosette) ~99%
Eckelson & Fargo,

ND[3]

3.5 oz/A Fall (Rosette) ~99%
Eckelson & Fargo,

ND[3]

0.08 - 0.11 kg/ha Spring (Bolting) 88 - 93%
Great Plains (Multiple

Locations)[4]

0.08 - 0.11 kg/ha Fall (Rosette) 89 - 97%
Great Plains (Multiple

Locations)[4]

33 g/ha (+

Florasulam)
Post-emergence "Very good control" Greece[5]

¹ ae = acid equivalent

Table 2: Efficacy of Aminopyralid on Yellow Starthistle (Centaurea solstitialis)
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Application Rate
(ae)¹

Timing % Control
Location(s) /
Source

18 g/ha Seedling Stage ~100%
Multi-state (11
locations)[8]

>18 g/ha Pre-emergence
80 - 100% (less

consistent)

Multi-state (11

locations)[8]

>18 g/ha Rosette Stage
80 - 100% (less

consistent)

Multi-state (11

locations)[8]

53 g/ha Winter (Dec-Feb) 100% Central Valley, CA[8]

¹ ae = acid equivalent
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Target Species
Application
Rate (ae)¹

Timing
% Control
(Evaluation
Time)

Location /
Source

Leafy Spurge
(Euphorbia
esula)

3.5 oz/A Fall Regrowth
79% (May,
post-
treatment)

Walcott, ND[3]

Leafy Spurge

(Euphorbia

esula)

3.5 oz/A Fall Regrowth
40% (Sept, post-

treatment)
Walcott, ND[3]

Yellow Toadflax

(Linaria vulgaris)
1.75 - 3.5 oz/A

Mid-summer or

Fall

Unsatisfactory

control

Barnes County,

ND[3]

Purple

Loosestrife

(Lythrum

salicaria)

0.2% v/v solution -
86% (13 months

after treatment)
[3]

Coast Fiddleneck

(Amsinckia

menziesii)

Not specified Winter ~100% [8][9]

¹ ae = acid equivalent

Environmental Fate and Non-Target Impacts
Soil Persistence and Mobility: Aminopyralid can be persistent in the soil, with a half-life

ranging from approximately 32 to 193 days, depending on soil type and environmental

conditions like moisture and temperature.[3][8] It is mobile in most soils and can dissipate

through runoff and leaching.[8]

Toxicity: Aminopyralid has very low toxicity to mammals, birds, fish, honeybees, and

aquatic invertebrates, and is classified by the EPA as "practically nontoxic" to these groups.

[1][10] It is considered slightly toxic to some aquatic plants and oysters.[1]

Selectivity: Aminopyralid shows excellent tolerance in a wide range of cool- and warm-

season grasses.[1][4] However, it can impact desirable non-target forbs (broadleaf plants),
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with susceptibility varying significantly by species.[2][11] Studies have shown that while

species richness may decrease in the first season after treatment, the negative impacts on

desirable native forbs can be transitory, especially at lower application rates.[12]

Compost and Manure Contamination: A critical consideration for aminopyralid is its

persistence through the digestive tracts of herbivores and in plant residues.[5][6][8] Manure

from animals that have grazed on treated forage, or compost made from treated plant

material, can contain enough active aminopyralid to injure or kill sensitive broadleaf crops

like tomatoes, potatoes, and beans.[5][6][8] Strict precautions must be followed regarding the

movement and use of hay and manure from treated areas.

Protocol: Field Efficacy Trial for Aminopyralid
This protocol outlines a standardized methodology for conducting a field trial to evaluate the

efficacy of aminopyralid on a target invasive plant species.

1. Objective: To determine the efficacy of various application rates and timings of aminopyralid
for the control of a target invasive broadleaf species under field conditions.

2. Materials:

Aminopyralid-containing herbicide product (e.g., Milestone®).

Certified and calibrated spray equipment (e.g., CO2-pressurized backpack sprayer or hand-

held boom sprayer) equipped with appropriate nozzles.[3]

Non-ionic surfactant (if recommended by the product label).

Personal Protective Equipment (PPE) as specified by the herbicide label.

Plot marking supplies (flags, stakes, measuring tape).

Data collection tools (quadrats, data sheets or tablet, camera).

GPS unit for site location.

3. Experimental Design:
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Design: Randomized Complete Block Design (RCBD) is recommended to account for field

variability.[3]

Replication: A minimum of 3-4 replicate blocks should be used for each treatment.[3]

Plot Size: Plots should be of a uniform size, for example, 10 by 30 feet (~3 x 9 meters),

adequate to represent the plant population and minimize edge effects.[3]

Treatments:

Untreated Control (for comparison).

Aminopyralid at a low rate (e.g., 1.75 oz ae/A or 123 g ae/ha).[3][12]

Aminopyralid at a high rate (e.g., 3.5 oz ae/A or 247 g ae/ha).[3]

(Optional) A standard industry herbicide for comparison (e.g., picloram or clopyralid).[3][4]

Timing: Treatments should be applied at distinct, well-defined plant growth stages (e.g.,

spring rosette/bolting vs. fall regrowth).[3][4]

4. Site Selection and Preparation:

Select a site with a uniform and dense infestation of the target invasive species.

Document site characteristics: soil type, dominant vegetation, and infestation level.

Mark out plots and blocks accurately using stakes and measuring tapes. Ensure buffer zones

between plots to prevent spray drift.

5. Herbicide Application Procedure:

Calibrate spray equipment immediately prior to application to ensure accurate delivery

volume (e.g., 17 gallons per acre).[3]

Prepare the spray solution according to the product label, mixing aminopyralid and any

required adjuvants with water.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.ag.ndsu.edu/weeds/ndwcr-files/07-pink
https://www.ag.ndsu.edu/weeds/ndwcr-files/07-pink
https://www.ag.ndsu.edu/weeds/ndwcr-files/07-pink
https://www.benchchem.com/product/b1667105?utm_src=pdf-body
https://www.ag.ndsu.edu/weeds/ndwcr-files/07-pink
https://www.fs.usda.gov/foresthealth/pesticide/pdfs/062807_Aminopyralid.pdf
https://www.benchchem.com/product/b1667105?utm_src=pdf-body
https://www.ag.ndsu.edu/weeds/ndwcr-files/07-pink
https://www.ag.ndsu.edu/weeds/ndwcr-files/07-pink
https://cms9files.revize.com/laplata/weed%20management/Education%20&%20Resources/canada_thistle_control_with_aminopyralid.pdf
https://www.ag.ndsu.edu/weeds/ndwcr-files/07-pink
https://cms9files.revize.com/laplata/weed%20management/Education%20&%20Resources/canada_thistle_control_with_aminopyralid.pdf
https://www.ag.ndsu.edu/weeds/ndwcr-files/07-pink
https://www.benchchem.com/product/b1667105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apply treatments on a day with minimal wind to avoid drift.

Apply the designated treatment to each plot, ensuring uniform coverage of the target foliage.

Thoroughly clean the sprayer between treatments to prevent cross-contamination.

6. Data Collection and Analysis:

Baseline Data (Pre-treatment): Within each plot, establish a permanent quadrat. Record the

density and/or percent cover of the target invasive species and key non-target species.

Post-treatment Evaluation: Conduct visual assessments of plant injury and percent control at

set intervals (e.g., 1, 3, 6, and 12 months after treatment).[3][4]

Percent control is determined by visually comparing the reduction in the target species'

stand or biomass within the treated plots to the untreated control plots.[3]

Data Analysis: Analyze the data using Analysis of Variance (ANOVA) appropriate for an

RCBD.[4] Use a protected Fisher's LSD or similar test to compare treatment means at a

specified significance level (e.g., P ≤ 0.05).[4]

Experimental Workflow Diagram
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Caption: A typical experimental workflow for an aminopyralid field efficacy trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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